Cas no 117311-84-9 (Cyclopentylboronic acid MIDA ester)

• Product Name: Cyclopentylboronic acid MIDA ester
• CAS No: 117311-84-9
• MF: C₁₀H₁₆BNO₄
• MW: 225.049343109131
• CID: 2602414
• PubChem ID: 329762112
• Update Time: 2025-05-28

Cyclopentylboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentylboronic acid MIDA ester
• 2-cyclopentyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• Cyclopentylboronic acid MIDA ester
• Cyclopentylboronic acid MIDA ester 97%
• MFCD11215246
• Cyclopentylboronic acid MIDA ester, 97%
• Boron, [N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO]cyclopentyl-, (T-4)-
• DTXSID90554385
• 117311-84-9
• G64466

• MDL： MFCD11215246
• Inchi： 1S/C10H16BNO4/c1-12-6-9(13)15-11(16-10(14)7-12)8-4-2-3-5-8/h8H,2-7H2,1H3
• InChI Key： OMMULMFHZKIOMK-UHFFFAOYSA-N
• SMILES： O1B(C2CCCC2)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 225.1172382g/mol
• Monoisotopic Mass: 225.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 134-144 °C

Cyclopentylboronic acid MIDA ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclopentylboronic acid MIDA ester

Recent Advances in the Application of Cyclopentylboronic Acid MIDA Ester (CAS 117311-84-9) in Chemical Biology and Drug Discovery

Cyclopentylboronic acid MIDA ester (CAS 117311-84-9) has emerged as a versatile building block in modern synthetic chemistry and drug discovery. This boronic acid derivative, protected by the N-methyliminodiacetic acid (MIDA) group, offers enhanced stability and controlled reactivity, making it particularly valuable for iterative cross-coupling reactions. Recent studies have highlighted its utility in the synthesis of complex bioactive molecules, including pharmaceuticals and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in Suzuki-Miyaura cross-coupling reactions for the synthesis of cyclopentyl-containing drug candidates. The researchers reported that the MIDA protection group significantly improved the handling and storage characteristics of the boronic acid, while maintaining excellent reactivity under mild coupling conditions. This advancement has opened new possibilities for the efficient synthesis of cyclopentyl-substituted compounds, which are challenging to access through traditional methods.

In the field of chemical biology, Cyclopentylboronic acid MIDA ester has found applications as a probe for studying enzyme inhibition. A recent Nature Chemical Biology publication (2024) described its use in developing selective inhibitors of serine hydrolases, a class of enzymes implicated in various disease pathways. The unique steric and electronic properties of the cyclopentyl moiety, when introduced via this reagent, were shown to confer remarkable selectivity to the resulting inhibitors.

The pharmaceutical industry has shown growing interest in this compound for fragment-based drug discovery. A 2024 report from ACS Medicinal Chemistry Letters detailed its incorporation into screening libraries, where the cyclopentyl ring serves as a valuable three-dimensional scaffold that can improve binding affinity and selectivity. The MIDA protection allows for sequential functionalization, enabling rapid exploration of structure-activity relationships.

Recent synthetic methodology developments have expanded the utility of Cyclopentylboronic acid MIDA ester. A 2023 Angewandte Chemie paper presented a novel one-pot protocol for its preparation from cyclopentene, offering improved yield and scalability compared to traditional routes. This advancement addresses previous challenges in the large-scale production of this valuable reagent.

Looking forward, researchers anticipate that Cyclopentylboronic acid MIDA ester will play an increasingly important role in the development of novel therapeutics, particularly in areas requiring three-dimensional molecular architectures. Its combination of synthetic accessibility, stability, and controlled reactivity makes it a powerful tool for medicinal chemists working on challenging targets. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor design, areas that could benefit from its unique structural features.